Cas no 89066-53-5 (Benzoic acid, 2-[[(ethoxycarbonyl)amino]sulfonyl]-, ethyl ester)

• Product name: Benzoic acid, 2-[[(ethoxycarbonyl)amino]sulfonyl]-, ethyl ester
• CAS No: 89066-53-5
• MF: C₁₂H₁₅NO₆S
• MW: 301.31560254097
• CID: 613715
• PubChem ID: 71321890

Benzoic acid, 2-[[(ethoxycarbonyl)amino]sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(ethoxycarbonyl)amino]sulfonyl]-, ethyl ester
• ethyl 2-(ethoxycarbonylsulfamoyl)benzoate
• Ethyl 2-[(ethoxycarbonyl)sulfamoyl]benzoate
• DTXSID10751637
• 89066-53-5

• Inchi： InChI=1S/C12H15NO6S/c1-3-18-11(14)9-7-5-6-8-10(9)20(16,17)13-12(15)19-4-2/h5-8H,3-4H2,1-2H3,(H,13,15)
• InChI Key： NMDRGKKNVPHPGU-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=CC=C1S(=O)(=O)NC(=O)OCC

Computed Properties

• Exact Mass: 301.06200837g/mol
• Monoisotopic Mass: 301.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 107Ų